Amino-PEG5-alcohol

Specification

• CAS No.: 34188-11-9
• Molecular Formula: C10H23NO5
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethanol
• Standard InChI: InChI=1S/C10H23NO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-11H2
• Standard InChI Key: DEOUHEFHTMMUCM-UHFFFAOYSA-N
• SMILES: C(COCCOCCOCCOCCO)N
• Canonical SMILES: C(COCCOCCOCCOCCO)N
• Appearance: Solid powder

Introduction

Amino-PEG5-alcohol (CAS 34188-11-9) is a polyethylene glycol (PEG) derivative featuring an amino (-NH₂) group and a hydroxyl (-OH) group attached to a PEG spacer. This compound’s unique structure enables versatile applications in bioconjugation, drug delivery, and materials science. Below is a detailed analysis of its properties, synthesis, and research applications.

Synthesis and Production

Amino-PEG5-alcohol is synthesized via multi-step reactions involving PEG derivatives. A common method includes:

• PEG Functionalization: Reacting pentaethylene glycol with ammonia or an amine source to introduce the amino group.

• Derivatization: Introducing the hydroxyl group through controlled oxidation or substitution reactions.

Industrial production employs high-purity reagents and purification techniques (e.g., distillation, chromatography) to ensure consistency.

Key Applications

Drug Delivery

Amino-PEG5-alcohol enhances solubility and stability of therapeutic agents. Examples include:

• PEGylated Liposomes: Improved pharmacokinetics and reduced immunogenicity of drugs.

• Antibody-Drug Conjugates (ADCs): Targeted delivery of cytotoxic agents to cancer cells.

Bioconjugation

The amino group facilitates covalent bonding with biomolecules:

• Protein/Peptide Modification: Enhances solubility and stability of biologics.

• Surface Functionalization: Used in microfluidic devices for biomolecule separation.

Materials Science

The hydrophilic PEG spacer enables applications in:

• Hydrogels: Controlled release systems for drug delivery.

• Nanomaterials: Stabilization of metallic nanoparticles (e.g., gold, iron oxide) via ligand binding.

Hazard	Category	Precautions
Respiratory Tract Irritation	3	Use PPE; ensure ventilation
Skin Irritation	2	Avoid contact; wash with soap
Eye Irritation	2	Flush with water immediately

Research Findings and Applications

Recent studies highlight its versatility:

Application	Key Study
Drug Delivery	PEGylated liposomes reduce drug immunogenicity and improve circulation
Nanoparticle Synthesis	Amino-PEG5-alcohol ligands enable size-controlled metal nanoparticle synthesis
Microchip Development	PEG-modified polymers enhance biomolecule separation efficiency
Gold Nanoparticle Functionalization	Enhanced antigen binding on antibody surfaces for targeted therapies

Comparison with Similar Compounds

Compound	PEG Chain Length	Functional Groups	Key Differences
Amino-PEG4-alcohol	4 units	Amine, alcohol	Shorter chain → lower solubility
Amino-PEG6-alcohol	6 units	Amine, alcohol	Longer chain → enhanced solubility
Amino-PEG5-acid	5 units	Amine, carboxylic acid	Alcohol replaced by acid → distinct reactivity